Cas no 24827-74-5 (1-Decyl-2-thiourea)

• Product Name: 1-Decyl-2-thiourea
• CAS No: 24827-74-5
• MF: C₁₁H₂₄N₂S
• MW: 216.386661529541
• MDL: MFCD00041193
• CID: 254509
• PubChem ID: 2758022
• Update Time: 2025-10-15

1-Decyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-decyl-
• 1-Decyl-2-thiourea
• decylthiourea
• FT-0682078
• Thiourea,N-decyl-
• 1-Decyl-2-thiourea,
• AKOS015839780
• A817513
• C11H24N2S
• tert-Butyl4-(4-formylbenzyl)piperazine-1-carboxylate
• 1-decylthiourea
• DTXSID00374132
• decylthiourea;1-Decylthiourea
• SCHEMBL4611732
• MFCD00041193
• 24827-74-5
• J-015692

• MDL： MFCD00041193
• Inchi： 1S/C11H24N2S/c1-2-3-4-5-6-7-8-9-10-13-11(12)14/h2-10H2,1H3,(H3,12,13,14)
• InChI Key： GSNUNTMZZWSJCW-UHFFFAOYSA-N
• SMILES： S=C(N)NCCCCCCCCCC

Computed Properties

• Exact Mass: 216.16600
• Monoisotopic Mass: 216.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 4.1

Experimental Properties

• Density: 0.95
• Melting Point: 104°C
• Boiling Point: 311.3°C at 760 mmHg
• Flash Point: 142.1°C
• Refractive Index: 1.504
• PSA: 70.14000
• LogP: 4.05150

1-Decyl-2-thiourea Security Information

• HazardClass：IRRITANT

Additional information on 1-Decyl-2-thiourea

Recent Advances in the Study of 1-Decyl-2-thiourea (CAS: 24827-74-5) in Chemical Biology and Pharmaceutical Research

1-Decyl-2-thiourea (CAS: 24827-74-5) is a thiourea derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Thiourea derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. This research brief aims to summarize the latest findings on 1-Decyl-2-thiourea, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have explored the synthesis and optimization of 1-Decyl-2-thiourea to enhance its biological efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route for 1-Decyl-2-thiourea, achieving higher yields and purity compared to traditional methods. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmaceutical development.

In terms of mechanism of action, 1-Decyl-2-thiourea has been shown to exhibit potent inhibitory effects on specific enzymatic pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound acts as a competitive inhibitor of cysteine proteases, which are implicated in various disease processes, including cancer metastasis and inflammatory disorders. This finding opens new avenues for the development of targeted therapies using 1-Decyl-2-thiourea as a lead compound.

Another area of interest is the antimicrobial potential of 1-Decyl-2-thiourea. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The study suggested that 1-Decyl-2-thiourea disrupts bacterial cell membrane integrity, leading to cell death. These findings underscore its potential as a novel antimicrobial agent in an era of increasing antibiotic resistance.

Despite these promising results, challenges remain in the clinical translation of 1-Decyl-2-thiourea. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating the development of advanced drug delivery systems. Recent research has explored nanoparticle-based formulations to improve its solubility and targeted delivery, as reported in a 2023 article in International Journal of Pharmaceutics.

In conclusion, 1-Decyl-2-thiourea (CAS: 24827-74-5) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and formulation, position it as a promising candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic efficacy in preclinical models.